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Compound of Interest

Compound Name:
2-Amino-2-(3-chlorophenyl)acetic

acid

Cat. No.: B1267156 Get Quote

Technical Data Sheet: 2-Amino-2-(3-
chlorophenyl)acetic acid
This document provides the molecular formula and molecular weight for 2-Amino-2-(3-
chlorophenyl)acetic acid and its related forms. The data is intended for researchers,

scientists, and professionals in drug development.

Chemical Identification and Properties
The fundamental properties of 2-Amino-2-(3-chlorophenyl)acetic acid are summarized

below. It is a chiral compound, existing as (S) and (R) stereoisomers. Data for the general

structure, its specific stereoisomers, and a hydrochloride salt form are provided for

comprehensive reference.
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Compound Name Molecular Formula Molecular Weight ( g/mol )

2-Amino-2-(3-

chlorophenyl)acetic acid
C₈H₈ClNO₂[1] 185.61[1]

(S)-2-Amino-2-(3-

chlorophenyl)acetic acid
C₈H₈ClNO₂[2][3] 185.6076[2][3]

(R)-2-Amino-2-(3-

chlorophenyl)acetic acid

hydrochloride

C₈H₉Cl₂NO₂[4] 222.07[4][5]

Note on Advanced Requirements: The user request specified the inclusion of detailed

experimental protocols and visualizations of signaling pathways or workflows. For the specific

query of providing the molecular formula and weight of a chemical compound, these

requirements are not applicable as there are no experimental procedures or biological

pathways to describe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1267156#2-amino-2-3-chlorophenyl-acetic-acid-
molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1267156#2-amino-2-3-chlorophenyl-acetic-acid-molecular-formula-and-weight
https://www.benchchem.com/product/b1267156#2-amino-2-3-chlorophenyl-acetic-acid-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1267156?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

